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Compound of Interest

Compound Name: D-2-Aminohexanoic acid-d9

Cat. No.: B15554911 Get Quote

Technical Support Center: D-2-Aminohexanoic
acid-d9
This technical support center provides guidance on the solubility of D-2-Aminohexanoic acid-
d9 and offers troubleshooting for common experimental challenges.

Solubility Data
Quantitative solubility data for D-2-Aminohexanoic acid-d9 is not readily available. However,

data for the non-deuterated form, Norleucine (2-aminohexanoic acid), can be used as a

reasonable estimate. It is important to note that deuteration can slightly decrease water

solubility.[1]

Table 1: Solubility of Norleucine (Non-deuterated form) in Various Solvents
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Solvent
Chemical
Formula

Molar Mass (
g/mol )

Solubility
Temperature
(°C)

Water H₂O 18.02 16 g/L[2] 23

Dimethyl

sulfoxide

(DMSO)

(CH₃)₂SO 78.13 Soluble Not Specified

Ethanol C₂H₅OH 46.07
Sparingly

Soluble
Not Specified

Methanol CH₃OH 32.04
Sparingly

Soluble
Not Specified

N,N-

Dimethylformami

de (DMF)

(CH₃)₂NCH 73.09 Soluble Not Specified

Note: In general, amino acids are soluble in water and insoluble in non-polar organic solvents.

[3] The solubility is influenced by factors such as pH and the presence of salts.[4] For preparing

stock solutions, DMSO is a common solvent for related compounds.[5]

Experimental Protocol: Solubility Determination
(Gravimetric Method)
This protocol outlines a general procedure for determining the solubility of D-2-Aminohexanoic
acid-d9 in a given solvent.[6]

Preparation of Supersaturated Solution:

Add an excess amount of D-2-Aminohexanoic acid-d9 to a known volume of the desired

solvent in a sealed container (e.g., a vial or Eppendorf tube).

Equilibration:

Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to

ensure equilibrium is reached. A shaker or ThermoMixer can be used for this purpose.[6]
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Separation of Solid and Liquid Phases:

Centrifuge the sample to pellet the undissolved solid.

Carefully collect a known volume of the supernatant (the clear, saturated solution).

Solvent Evaporation:

Evaporate the solvent from the collected supernatant under vacuum or by gentle heating.

Mass Determination:

Weigh the remaining solid residue.

Calculation:

Calculate the solubility by dividing the mass of the dissolved solid by the volume of the

solvent used.

Troubleshooting Guide & FAQs
Q1: I am having difficulty dissolving D-2-Aminohexanoic acid-d9 in water.

A1:

Increase Temperature: Gently warming the solution can increase the solubility of most solids.

Adjust pH: The solubility of amino acids is pH-dependent. Try adjusting the pH slightly

towards acidic or basic conditions. For many amino acids, solubility is lowest at their

isoelectric point.

Sonication: Using an ultrasonic bath can help to break up clumps of powder and accelerate

dissolution.

Increase Stirring/Agitation: Ensure the solution is being adequately mixed.

Q2: The compound precipitated out of solution after cooling.
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A2: This indicates that the initial solution was supersaturated at the lower temperature. To

maintain a stable solution, either keep the solution at the higher temperature or prepare a less

concentrated solution.

Q3: Can I use DMSO to make a stock solution?

A3: Yes, DMSO is a common solvent for preparing high-concentration stock solutions of

organic molecules.[5][7] These stock solutions can then be diluted into aqueous buffers for final

experiments. Be aware of the potential effects of residual DMSO on your specific assay.

Q4: Is D-2-Aminohexanoic acid-d9 soluble in ethanol or methanol?

A4: Amino acids generally have lower solubility in alcohols compared to water. While some

dissolution may occur, achieving high concentrations is unlikely. These solvents are more

suitable for rinsing or as part of a solvent system rather than as a primary solvent.

Experimental Workflow Diagram
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General Solubility Testing Workflow

Add excess D-2-Aminohexanoic acid-d9 to solvent

Equilibrate at constant temperature (24-48h) with agitation

Centrifuge to separate solid and liquid phases

Collect a known volume of supernatant

Evaporate solvent from supernatant

Weigh the solid residue

Calculate solubility (mass/volume)

Click to download full resolution via product page

Caption: General workflow for determining the solubility of a compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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